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Compound of Interest

Compound Name: Ici 216140

Cat. No.: B1674352

For researchers, scientists, and drug development professionals handling Ici 216140, a
bombesin/gastrin-releasing peptide antagonist, ensuring its proper disposal is a critical
component of laboratory safety and environmental responsibility. While classified as a non-
hazardous substance, adherence to established laboratory waste management protocols is
essential. This guide provides a comprehensive overview of the proper disposal procedures for
Ici 216140 in its various forms.

Key Data and Safety Information

The following table summarizes the essential identification and safety data for Ici 216140.

Parameter Information

] N-isobutyryl-His-Trp-Ala-Val-D-Ala-His-Leu-
Chemical Name

NHMe
CAS Number 124001-41-8
Hazard Classification Not a hazardous substance or mixture
Transport Information Considered non-hazardous for transport

Step-by-Step Disposal Procedures
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The proper disposal method for Ici 216140 depends on its physical state (solid or liquid) and

the nature of any contaminants. Always consult your institution's Environmental Health and

Safety (EHS) office for specific guidelines, as local regulations may vary.

For Solid Ici 216140 Waste:

Segregation: Collect solid Ici 216140 waste, including unused or expired product and
contaminated consumables (e.g., weigh boats, pipette tips), in a designated, sealed, and
clearly labeled waste container. The label should identify the contents as "Non-hazardous
chemical waste: Ici 216140".

Containerization: Use a container that is compatible with the waste and can be securely
closed.

Disposal: Dispose of the sealed container in the regular laboratory trash, unless your
institution's policy requires it to be handled through the chemical waste program.

For Liquid Ici 216140 Waste (Aqueous Solutions):

Small Quantities: For small quantities of dilute aqueous solutions of Ici 216140, disposal
down the sanitary sewer may be permissible.

Dilution: Dilute the solution with a large volume of water (at least 20 parts water) before
pouring it down the drain.

Flushing: Flush the drain with additional water to ensure the peptide is cleared from the
plumbing system.

Restrictions: Do not dispose of solutions containing hazardous solvents or other regulated
chemicals down the drain. These must be treated as hazardous waste.

For Ici 216140 in Organic Solvents:

Hazardous Waste: Solutions of Ici 216140 in organic solvents (e.g., DMSO, acetonitrile)
must be treated as hazardous chemical waste.

Collection: Collect the waste in a designated, sealed, and properly labeled hazardous waste
container. The label must list all chemical constituents and their approximate percentages.
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Storage: Store the hazardous waste container in a designated satellite accumulation area.

Pickup: Arrange for pickup and disposal by your institution's EHS department or a licensed
hazardous waste disposal company.

Disposal of Contaminated Materials:

Sharps: Any sharps (e.g., needles, razor blades) contaminated with Ici 216140 should be
placed in a designated sharps container for disposal.

Glassware: Glassware contaminated with Ici 216140 should be triple-rinsed with a suitable
solvent. The rinsate should be disposed of according to the guidelines for liquid waste. The
cleaned glassware can then be disposed of in a broken glass box.

Personal Protective Equipment (PPE): Used gloves, lab coats, and other PPE contaminated
with Ici 216140 should be disposed of in the regular laboratory trash, unless grossly
contaminated, in which case they should be bagged and disposed of as chemical waste.

Experimental Protocols

As Ici 216140 is a commercially available peptide, specific experimental protocols for its

synthesis are not typically performed in a standard research laboratory. However, the

preparation of solutions for experimental use is common.

Protocol for Preparation of an Aqueous Solution of Ici 216140:

o Materials: Ici 216140 (solid), sterile water or buffer (e.g., PBS), calibrated scale, appropriate

volumetric flasks and pipettes.

e Procedure: a. Determine the desired concentration and volume of the final solution. b. Weigh

the required amount of solid Ici 216140 using a calibrated scale in a fume hood or on a
balance with appropriate ventilation. c. Transfer the weighed peptide to a volumetric flask. d.
Add a portion of the solvent (sterile water or buffer) to the flask and gently swirl to dissolve
the peptide. Sonication may be used if necessary to aid dissolution. e. Once dissolved, add
the remaining solvent to bring the solution to the final desired volume. f. Cap the flask and
invert several times to ensure a homogenous solution. g. Store the solution as
recommended by the manufacturer, typically at -20°C.
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Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Ici
216140.

Ici 216140 Disposal Workflow
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Caption: Logical workflow for the disposal of Ici 216140.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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